T-Select H-2Ld P815 (66-74)

• sequence: TYVPANASL
• source: Homo sapiens (human)
• synonym: V-erb-b2 avian erythroblastic leukemia viral oncoprotein 2 isoform C (66-74)

Description

V-erb-b2 avian erythroblastic leukemia viral oncoprotein 2 isoform C

Scientific Research Applications

• Positive Selection of T Cells : The H-2Ld alloreactive 2C T cell receptor (TCR) is involved in the positive selection of CD8+ single-positive T cells in the fetal thymic organ. This occurs even in the absence of classical MHC class I molecules, highlighting a unique aspect of T cell development (Maurice et al., 2001).

• Role in CTL Specificity : The H-2Ld gene plays a crucial role in determining the specificity of cytotoxic T cells (CTL) against viruses like the vesicular stomatitis virus. This underscores the importance of H-2Ld in immune responses to viral infections (Forman et al., 1983).

• Peptide Recognition by CD8+ T Cells : A naturally occurring peptide is recognized in association with the class I MHC protein H-2Ld by alloreactive CD8+ T cells. This is significant for understanding the mechanisms of T cell recognition and response to foreign cells (Udaka et al., 1992).

• Epitope Localization and Recognition : The study of epitopes on a specific peptide that binds to H‐2Ld and is recognized by CTLs against mouse tumor P815 has provided insights into the interaction between peptides and MHC class I molecules, crucial for understanding T cell recognition and immune response (Van den Eynde et al., 1994).

• CD8-independent T cell Maturation : Research has shown that CD8-independent T cell maturation can occur in transgenic mice, adding another dimension to our understanding of T cell development and the role of MHC molecules like H-2Ld (Russell et al., 1990).